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Introduction

Iron is a vital element for numerous biological functions, yet its excess can be toxic. The
peptide hormone hepcidin is the master regulator of systemic iron homeostasis.[1][2]
Synthesized primarily in the liver, hepcidin controls iron absorption and its distribution
throughout the body.[3][4] The synthesis process begins with an 84-amino acid preprohormone,
which is cleaved into prohepcidin and subsequently processed into the mature, biologically
active 25-amino acid peptide (hepcidin-25).[4][5] This active form binds to the iron exporter
ferroportin, causing its degradation and thereby reducing iron entry into the plasma.[2][5]

In circulation, alongside the active hepcidin-25, its precursor (prohepcidin) and various N-
terminally truncated isoforms, such as hepcidin-20 and hepcidin-22, can be detected.[6][7] The
clinical utility of measuring these different forms as biomarkers for iron status is a subject of
ongoing research. This guide provides an objective comparison between hepcidin-20 and
prohepcidin, supported by experimental data, to assist researchers, scientists, and drug
development professionals in selecting the appropriate biomarker for their studies.

Hepcidin Processing and Regulation

The production of bioactive hepcidin is a multi-step process. Initially synthesized as a
prepropeptide, it is converted to prohepcidin after the removal of a signal peptide.[5] The crucial
final step is the cleavage of prohepcidin by the prohormone convertase furin within the
hepatocyte to release the mature hepcidin-25 peptide into circulation.[8][9] This processing
appears to be a constitutive process, not directly regulated by iron levels.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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